molecular formula C13H15NO2 B8416370 3-Ethyl-5-methyl-4-oxiranylmethoxy-benzonitrile

3-Ethyl-5-methyl-4-oxiranylmethoxy-benzonitrile

Cat. No.: B8416370
M. Wt: 217.26 g/mol
InChI Key: BLOYCYIUXYMGCT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Ethyl-5-methyl-4-oxiranylmethoxy-benzonitrile is a useful research compound. Its molecular formula is C13H15NO2 and its molecular weight is 217.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H15NO2

Molecular Weight

217.26 g/mol

IUPAC Name

3-ethyl-5-methyl-4-(oxiran-2-ylmethoxy)benzonitrile

InChI

InChI=1S/C13H15NO2/c1-3-11-5-10(6-14)4-9(2)13(11)16-8-12-7-15-12/h4-5,12H,3,7-8H2,1-2H3

InChI Key

BLOYCYIUXYMGCT-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(C(=CC(=C1)C#N)C)OCC2CO2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-ethyl-4-hydroxy-5-methyl-benzonitrile (5.06 g, 31.4 mmol) in THF (80 mL), PPh3 (9.06 g, 34.5 mmol) and (R)-glycidol (2.29 mL, 34.5 mmol) are added. The mixture is cooled to 0° C. before DEAD in toluene (15.8 mL, 34.5 mmol) is added. The mixture is stirred for 18 h while warming up to rt. The solvent is evaporated and the crude product is purified by CC on silica gel eluting with heptane:EA 7:3 to give 3-ethyl-5-methyl-4-oxiranylmethoxy-benzonitrile (5.85 g) as a yellow oil; LC-MS: tR=0.96 min; [M+42]+=259.08.
Quantity
5.06 g
Type
reactant
Reaction Step One
Name
Quantity
9.06 g
Type
reactant
Reaction Step One
Quantity
2.29 mL
Type
reactant
Reaction Step One
Name
Quantity
80 mL
Type
solvent
Reaction Step One
Name
DEAD
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
15.8 mL
Type
reactant
Reaction Step Two

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